Cas no 1396805-99-4 (N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1396805-99-4
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• CID: 5989743
• PubChem ID: 71787193
• Update Time: 2025-07-13

N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide
• AKOS024536004
• VU0534871-1
• N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-2-oxochromene-3-carboxamide
• F6186-0145
• N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-2-oxo-2H-chromene-3-carboxamide
• 1396805-99-4
• N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C15H17NO4S/c1-15(19,9-21-2)8-16-13(17)11-7-10-5-3-4-6-12(10)20-14(11)18/h3-7,19H,8-9H2,1-2H3,(H,16,17)
• InChI Key： LMZBKKRFLTYFCD-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CNC(C1C(=O)OC2C=CC=CC=2C=1)=O)O

Computed Properties

• Exact Mass: 307.08782920g/mol
• Monoisotopic Mass: 307.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 1396805-99-4)

N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide, with the CAS number 1396805-99-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the coumarin derivatives family, known for their diverse biological activities. The presence of a hydroxy group and a methylsulfanyl moiety in its structure enhances its potential for interaction with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel coumarin-based compounds has surged due to their applications in anti-inflammatory, antioxidant, and antimicrobial therapies. Researchers are particularly intrigued by the N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl side chain, which may contribute to improved solubility and bioavailability. This compound's unique structure positions it as a promising candidate for addressing current challenges in precision medicine and targeted drug delivery.

The synthesis of CAS 1396805-99-4 involves multi-step organic reactions, including esterification and amide coupling, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and ensure compliance with regulatory standards. These rigorous protocols align with the growing emphasis on quality control in the pharmaceutical industry, a topic frequently searched by professionals in the field.

One of the trending topics related to this compound is its potential role in neuroprotective therapies. Studies suggest that coumarin derivatives may modulate oxidative stress pathways, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. The methylsulfanyl group in N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide could enhance its ability to cross the blood-brain barrier, a critical factor in central nervous system drug development.

Another area of interest is the compound's applicability in green chemistry. With increasing global focus on sustainable synthesis, researchers are exploring eco-friendly methods to produce CAS 1396805-99-4. Techniques such as microwave-assisted synthesis and catalysis are being investigated to reduce energy consumption and waste generation. This aligns with the broader industry shift toward environmentally friendly practices, a hot topic in scientific and regulatory circles.

From a commercial perspective, N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-2-oxo-2H-chromene-3-carboxamide is available through specialized chemical suppliers, often in quantities tailored for research and development purposes. Its pricing and availability are influenced by factors such as raw material costs and manufacturing scalability, which are common concerns for procurement professionals. Additionally, the compound's stability under various storage conditions is a frequently searched query, highlighting the need for proper handling guidelines.

In summary, CAS 1396805-99-4 represents a versatile and scientifically valuable compound with broad potential in pharmaceutical innovation and biochemical research. Its unique structural features and alignment with contemporary research trends make it a compelling subject for further investigation. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in healthcare and material science.